Cas no 138426-26-3 (1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)-)
1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- is a heterocyclic compound featuring a thiadiazole core substituted with a chloro group at the 5-position and a 3-fluorophenyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions and other functionalizations. Its stability under various conditions allows for versatile applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's well-defined structure ensures reproducibility in research and industrial processes.
138426-26-3 structure
Product Name:1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)-
CAS No:138426-26-3
MF:C8H4ClFN2S
MW:214.647162437439
MDL:MFCD11052448
CID:1261931
PubChem ID:46318447
Update Time:2025-05-26
1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)-
- 5-Chloro-3-(3-fluorophenyl)-[1,2,4]thiadiazole
- DTXSID501251322
- 5-chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole
- AKOS014601958
- MCYDZBILUHBASQ-UHFFFAOYSA-N
- 5-CHLORO-3-(3-FLUORO-PHENYL)-[1,2,4]THIADIAZOLE
- AS-5787
- 138426-26-3
- SCHEMBL3769512
- MFCD11052448
-
- MDL: MFCD11052448
- Inchi: 1S/C8H4ClFN2S/c9-8-11-7(12-13-8)5-2-1-3-6(10)4-5/h1-4H
- InChI Key: MCYDZBILUHBASQ-UHFFFAOYSA-N
- SMILES: ClC1=NC(C2C=CC=C(C=2)F)=NS1
Computed Properties
- Exact Mass: 213.97692
- Monoisotopic Mass: 213.9767752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC446089-1g |
5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole |
138426-26-3 | 95+% | 1g |
£132.00 | 2025-02-21 | |
| Apollo Scientific | PC446089-5g |
5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole |
138426-26-3 | 95+% | 5g |
£509.00 | 2025-02-21 | |
| abcr | AB303168-1 g |
5-Chloro-3-(3-fluoro-phenyl)-[1,2,4]thiadiazole; 95% |
138426-26-3 | 1 g |
€212.00 | 2023-07-19 | ||
| abcr | AB303168-5 g |
5-Chloro-3-(3-fluoro-phenyl)-[1,2,4]thiadiazole; 95% |
138426-26-3 | 5 g |
€642.00 | 2023-07-19 | ||
| Chemenu | CM563659-1g |
5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole |
138426-26-3 | 95%+ | 1g |
$120 | 2023-02-18 | |
| Chemenu | CM563659-5g |
5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole |
138426-26-3 | 95%+ | 5g |
$466 | 2023-02-18 | |
| abcr | AB303168-1g |
5-Chloro-3-(3-fluoro-phenyl)-[1,2,4]thiadiazole, 95%; . |
138426-26-3 | 95% | 1g |
€211.90 | 2025-02-19 | |
| abcr | AB303168-5g |
5-Chloro-3-(3-fluoro-phenyl)-[1,2,4]thiadiazole, 95%; . |
138426-26-3 | 95% | 5g |
€642.00 | 2025-02-19 | |
| A2B Chem LLC | AJ23829-1g |
5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole |
138426-26-3 | 1g |
$230.00 | 2024-04-20 | ||
| A2B Chem LLC | AJ23829-2g |
5-Chloro-3-(3-fluorophenyl)-1,2,4-thiadiazole |
138426-26-3 | 95+% | 2g |
$780.00 | 2024-01-04 |
1,2,4-Thiadiazole, 5-chloro-3-(3-fluorophenyl)- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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